Cas no 1396782-93-6 (2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-ethylphenyl)acetamide)

• Product Name: 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-ethylphenyl)acetamide
• CAS No: 1396782-93-6
• MF: C₂₀H₂₃N₃OS
• MW: 353.481123209
• CID: 6268070
• PubChem ID: 71790351
• Update Time: 2025-06-22

2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-ethylphenyl)acetamide
• 1396782-93-6
• 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-(2-ethylphenyl)acetamide
• AKOS024540225
• F6225-0865
• VU0537888-1
• 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)-methylamino]-N-(2-ethylphenyl)acetamide
• 2-((4,7-dimethylbenzo[d]thiazol-2-yl)(methyl)amino)-N-(2-ethylphenyl)acetamide

• Inchi： 1S/C20H23N3OS/c1-5-15-8-6-7-9-16(15)21-17(24)12-23(4)20-22-18-13(2)10-11-14(3)19(18)25-20/h6-11H,5,12H2,1-4H3,(H,21,24)
• InChI Key： AHEGDZOWFMYYEA-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(C)=CC=C(C)C1=2)N(C)CC(NC1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 353.15618354g/mol
• Monoisotopic Mass: 353.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 73.5Ų

Additional information on 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-ethylphenyl)acetamide

Comprehensive Overview of 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-ethylphenyl)acetamide (CAS No. 1396782-93-6)

The compound 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-ethylphenyl)acetamide (CAS No. 1396782-93-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiazole core and an acetamide moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel small-molecule compounds like 1396782-93-6 has surged, driven by advancements in precision medicine and targeted therapy. This compound's methylamino and ethylphenyl groups contribute to its lipophilicity, which is a critical factor in drug absorption and bioavailability. Scientists are exploring its interactions with protein targets and its potential to modulate cellular pathways, aligning with the growing trend of personalized healthcare solutions.

The synthesis of 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-ethylphenyl)acetamide involves multi-step organic reactions, including condensation and amide coupling. Its purity and stability are rigorously tested using HPLC and NMR spectroscopy, ensuring compliance with industry standards. The compound's CAS number 1396782-93-6 serves as a unique identifier, facilitating global collaboration and regulatory compliance in research.

One of the most searched questions related to this compound is its potential role in cancer research. Preliminary studies suggest that derivatives of benzothiazole exhibit anti-proliferative properties, sparking interest in 1396782-93-6 as a scaffold for anti-tumor agents. Additionally, its fluorescence properties make it a candidate for bioimaging applications, addressing the need for non-invasive diagnostic tools in modern medicine.

From an industrial perspective, 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-ethylphenyl)acetamide is often discussed in the context of intellectual property and patent filings. Companies are investing in the development of proprietary analogs to capitalize on its therapeutic potential. The compound's molecular weight and solubility profile are also frequently analyzed, as these properties influence its formulation and delivery methods.

Environmental and safety considerations are paramount when handling CAS No. 1396782-93-6. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. Researchers are encouraged to consult MSDS documentation and adhere to GLP guidelines to mitigate risks during experimentation.

In conclusion, 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-ethylphenyl)acetamide represents a fascinating area of study at the intersection of chemistry, biology, and medicine. Its versatility and potential applications align with current trends in biotech innovation and drug discovery, making it a compound worth watching in the coming years.